Cas no 581812-74-0 (4-Isocyanato-1H-indole)

• Product Name: 4-Isocyanato-1H-indole
• CAS No: 581812-74-0
• MF: C₉H₆N₂O
• MW: 158.15674161911
• MDL: MFCD11505056
• CID: 1078095
• PubChem ID: 22032644
• Update Time: 2025-04-20

4-Isocyanato-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-Isocyanato-1H-indole
• AKOS006326095
• MFCD11505056
• SCHEMBL4023666
• 581812-74-0
• DB-087459
• EN300-196840
• WZBUDUAPHLTEEJ-UHFFFAOYSA-N

• MDL： MFCD11505056
• Inchi： 1S/C9H6N2O/c12-6-11-9-3-1-2-8-7(9)4-5-10-8/h1-5,10H
• InChI Key： WZBUDUAPHLTEEJ-UHFFFAOYSA-N
• SMILES： O=C=NC1=CC=CC2=C1C=CN2

Computed Properties

• Exact Mass: 158.048012819g/mol
• Monoisotopic Mass: 158.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles